1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine

• Molecular Formula: C21H33N3
• Molecular Weight: 327.5 g/mol
• IUPAC Name: 1-(1-cyclohexylpiperidin-4-yl)-4-phenylpiperazine
• InChI: InChI=1S/C21H33N3/c1-3-7-19(8-4-1)22-13-11-21(12-14-22)24-17-15-23(16-18-24)20-9-5-2-6-10-20/h2,5-6,9-10,19,21H,1,3-4,7-8,11-18H2
• InChI Key: NEMCWDJPSWVJBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4

Description

1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine is a piperazine derivative characterized by a cyclohexyl-substituted piperidine ring linked to a phenylpiperazine scaffold. This structure combines conformational rigidity (from the cyclohexylpiperidine moiety) with the pharmacophoric phenylpiperazine group, which is commonly associated with interactions at monoaminergic receptors (e.g., dopamine, serotonin) . While direct pharmacological data on this compound are sparse in the literature, its structural analogs—particularly substituted phenylpiperazines—have demonstrated neuroprotective, anti-inflammatory, and antitumor activities .

Preparation Methods

The synthesis of 1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine typically involves the reaction of cyclohexylpiperidine with phenylpiperazine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity of the compound.

Chemical Reactions Analysis

1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine involves its interaction with specific molecular targets in the body. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The exact pathways and targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperazine derivatives are pharmacologically versatile, with modifications to their substituents critically influencing their biological activity. Below is a detailed comparison of 1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine with key analogs:

1-[(4-Nitrophenyl)sulfonyl]-4-phenylpiperazine (NSPP)

• Structural Differences : NSPP replaces the cyclohexylpiperidine group with a 4-nitrophenylsulfonyl moiety.
• Pharmacological Activity: Neuroprotection: NSPP mitigates radiation-induced cognitive decline in mice by preserving neural stem/progenitor cells and suppressing microglial activation. It activates the Hedgehog pathway, reducing neuroinflammation (IL-6 levels decreased by 60% in irradiated microglia) .
• Key Advantage : Dual action on neuroprotection and tumor suppression.

1-(3-Cyclohexen-1-ylmethyl)-4-(4-methylbenzyl)piperazine

• Structural Differences : Features a cyclohexene-methyl group and a 4-methylbenzyl substituent.
• Pharmacological Activity: Lipophilicity: The cyclohexene group enhances blood-brain barrier (BBB) penetration compared to polar sulfonyl or nitro groups .

1-(3-Nitrophenyl)-4-phenylpiperazine (Compound 4a)

• Structural Differences : Substituted with a 3-nitrophenyl group.
• Synthetic Accessibility: Microwave-assisted synthesis reduces reaction time from days to minutes .

1-Benzoyl-4-(4-nitrophenyl)piperazine

• Structural Differences : Contains a benzoyl group at the piperazine nitrogen.
• Crystallographic Data: Space Group: Orthorhombic (Pna21), with Z′ = 2.

Data Tables

Table 1: Structural and Pharmacological Comparison

Compound Name	Key Substituents	Pharmacological Activity	Potency/IC50	Reference
1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine	Cyclohexylpiperidine, phenyl	Not fully characterized	N/A	N/A
1-[(4-Nitrophenyl)sulfonyl]-4-phenylpiperazine	4-Nitrophenylsulfonyl	Neuroprotection, anti-inflammatory	IL-6 ↓60%
1-(3-Cyclohexen-1-ylmethyl)-4-(4-methylbenzyl)piperazine	Cyclohexenylmethyl, 4-methylbenzyl	Enhanced BBB penetration	LogP: 3.2
1-(3-Nitrophenyl)-4-phenylpiperazine	3-Nitrophenyl	TRP channel inhibition	IC50: 12 nM